Cas no 4031-79-2 (2-Morpholino-5-nitroaniline)

2-Morpholino-5-nitroaniline is a nitro-substituted aniline derivative featuring a morpholine functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its structural combination of an electron-withdrawing nitro group and an electron-donating morpholine moiety offers unique reactivity, enabling selective transformations in heterocyclic and aromatic systems. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory settings. Its well-defined molecular structure allows for precise functionalization, making it valuable for constructing complex molecules. Applications often leverage its ability to participate in nucleophilic aromatic substitution and coupling reactions, underscoring its versatility in synthetic chemistry workflows.
2-Morpholino-5-nitroaniline structure
2-Morpholino-5-nitroaniline structure
Product Name:2-Morpholino-5-nitroaniline
CAS No:4031-79-2
MF:C10H13N3O3
MW:223.228522062302
MDL:MFCD02575506
CID:1071563
PubChem ID:3135674
Update Time:2025-06-15

2-Morpholino-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Morpholino-5-nitroaniline
    • 2-morpholin-4-yl-5-nitroaniline
    • 2-morpholin-4-yl-5-nitro-aniline
    • 2-morpholin-4-yl-5-nitrophenylamine
    • 2-Morpholino-5-nitro-anilin
    • 5-Nitro-2-morpholino-anilin
    • 4031-79-2
    • TQR948
    • 4-{2-amino-4-nitrophenyl}morpholine
    • CS-0314810
    • J-510122
    • SCHEMBL3252577
    • DTXSID60389666
    • AD-0706
    • SR-01000317296
    • AKOS000715296
    • STL560090
    • MFCD02575506
    • AG-690/15433647
    • SR-01000317296-1
    • 2-(morpholin-4-yl)-5-nitroaniline
    • MDL: MFCD02575506
    • Inchi: 1S/C10H13N3O3/c11-9-7-8(13(14)15)1-2-10(9)12-3-5-16-6-4-12/h1-2,7H,3-6,11H2
    • InChI Key: MONFCTPJGGZWCX-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC(=CC=2N)[N+](=O)[O-])CC1

Computed Properties

  • Exact Mass: 223.09600
  • Monoisotopic Mass: 223.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 84.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 152-154°
  • Boiling Point: 454.2±45.0 °C at 760 mmHg
  • Flash Point: 228.5±28.7 °C
  • PSA: 84.31000
  • LogP: 2.18300
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Morpholino-5-nitroaniline Security Information

2-Morpholino-5-nitroaniline Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Morpholino-5-nitroaniline Suppliers

Amadis Chemical Company Limited
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(CAS:4031-79-2)2-Morpholino-5-nitroaniline
Order Number:A1159120
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:51
Price ($):385.0
Email:sales@amadischem.com

Additional information on 2-Morpholino-5-nitroaniline

Introduction to 2-Morpholino-5-nitroaniline (CAS No. 4031-79-2)

2-Morpholino-5-nitroaniline, with the chemical abstract service (CAS) number 4031-79-2, is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which combines a morpholine ring and a nitro group attached to an aniline moiety. The combination of these functional groups endows 2-Morpholino-5-nitroaniline with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-Morpholino-5-nitroaniline is C9H11N3O3, and its molecular weight is 201.19 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethylformamide (DMF). These solubility properties facilitate its use in various chemical reactions and processes.

In the realm of organic synthesis, 2-Morpholino-5-nitroaniline serves as a key building block for the synthesis of more complex molecules. Its reactivity is primarily driven by the presence of the nitro group, which can undergo reduction to form amino derivatives, and the morpholine ring, which can participate in nucleophilic substitution reactions. Recent studies have explored the use of 2-Morpholino-5-nitroaniline in the synthesis of novel heterocyclic compounds with potential applications in medicinal chemistry and materials science.

In pharmaceutical research, 2-Morpholino-5-nitroaniline has shown promise as a lead compound for the development of new drugs. Its ability to undergo selective chemical transformations makes it an attractive candidate for drug discovery programs. For instance, researchers have investigated the potential of 2-Morpholino-5-nitroaniline-derived compounds as inhibitors of specific enzymes involved in disease pathways. One notable example is the use of these derivatives as inhibitors of protein kinases, which are key targets in cancer therapy.

The morpholine ring in 2-Morpholino-5-nitroaniline imparts additional stability and solubility properties to the molecule, which are crucial for optimizing drug delivery and bioavailability. These properties have been leveraged in the design of prodrugs that are activated under specific physiological conditions, enhancing their therapeutic efficacy while minimizing side effects.

In materials science, 2-Morpholino-5-nitroaniline has found applications in the development of functional materials with unique electronic and optical properties. The presence of both electron-donating (morpholine) and electron-withdrawing (nitro) groups in its structure makes it an excellent candidate for the synthesis of conjugated polymers and small molecules used in organic electronics. Recent advancements in this area have led to the creation of materials with improved charge transport properties and enhanced photoluminescence, opening up new possibilities for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact of chemicals like 2-Morpholino-5-nitroaniline is also an important consideration. Researchers are actively investigating methods to synthesize this compound using green chemistry principles, which aim to minimize waste generation and reduce environmental toxicity. One approach involves the use of catalytic systems that promote selective transformations under mild conditions, thereby reducing the need for harsh reagents and solvents.

In conclusion, 2-Morpholino-5-nitroaniline (CAS No. 4031-79-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it a valuable tool for scientists working across these disciplines. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4031-79-2)2-Morpholino-5-nitroaniline
A1159120
Purity:99%
Quantity:5g
Price ($):385.0
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